1-[3-Chloro-4-(1H-imidazol-1-yl)phenyl]ethan-1-one

Specification

• CAS No.: 100479-59-2
• Molecular Formula: C11H9ClN2O
• Molecular Weight: 220.65 g/mol
• IUPAC Name: 1-(3-chloro-4-imidazol-1-ylphenyl)ethanone
• Standard InChI: InChI=1S/C11H9ClN2O/c1-8(15)9-2-3-11(10(12)6-9)14-5-4-13-7-14/h2-7H,1H3
• Standard InChI Key: MJNOVIVUZLCKLI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)N2C=CN=C2)Cl

Introduction

Chemical Identity and Structural Features

Systematic Nomenclature and Identifiers

The compound is formally named 1-[3-Chloro-4-(1H-imidazol-1-yl)phenyl]ethan-1-one under IUPAC nomenclature, reflecting its acetyl group (-COCH$_3$), chloro substituent at the phenyl ring’s 3-position, and imidazole moiety at the 4-position. Key identifiers include:

Property	Value	Source
CAS Registry Number	100479-59-2	PubChem
Molecular Formula	C$_{11}$H$_{9}$ClN$_{2}$O	PubChem
Molecular Weight	220.65 g/mol	PubChem
SMILES	CC(=O)C1=CC(=C(C=C1)N2C=CN=C2)Cl	PubChem
InChIKey	MJNOVIVUZLCKLI-UHFFFAOYSA-N	PubChem

The SMILES string encodes the acetyl group (CC(=O)), chloro atom (Cl), and imidazole ring (N2C=CN=C2) attached to the phenyl backbone.

Structural Characterization

The compound’s 2D and 3D conformers reveal a planar phenyl ring with orthogonal orientations of the imidazole and acetyl groups. Density functional theory (DFT) calculations suggest that the chloro substituent induces electronic asymmetry, polarizing the phenyl ring and enhancing dipole-dipole interactions. The imidazole ring, a five-membered heterocycle with two nitrogen atoms, contributes to hydrogen-bonding capabilities via its N-H group.

Physicochemical Properties

Computed Physicochemical Parameters

PubChem’s computational tools provide critical insights into the compound’s behavior:

Property	Value	Significance
XLogP3	2.0	Moderate lipophilicity
Hydrogen Bond Donor Count	0	No H-bond donors
Hydrogen Bond Acceptor Count	2	Carbonyl and imidazole N atoms as acceptors
Rotatable Bond Count	2	Acetyl and imidazole C-N bonds
Topological Polar Surface Area	47.7 Ų	Moderate membrane permeability

The XLogP3 value of 2.0 indicates balanced solubility in both hydrophobic and hydrophilic media, making the compound suitable for diverse reaction conditions. The absence of hydrogen bond donors contrasts with analogs like 1-[3-(1H-imidazol-1-yl)phenyl]ethan-1-one (CAS 25700-00-9), which share similar acceptor counts but differ in substituent effects.

Applications in Research and Industry

Pharmaceutical Relevance

Imidazole derivatives are pivotal in drug discovery due to their bioisosteric properties. The chloro and acetyl groups in this compound suggest potential as:

• Kinase Inhibitors: The planar structure may intercalate ATP-binding pockets.

• Antimicrobial Agents: Chloro-substituted aromatics often disrupt microbial cell membranes.

Material Science Applications

The compound’s conjugated π-system and polar groups make it a candidate for:

• Organic Semiconductors: As a dopant in charge-transport layers.

• Metal-Organic Frameworks (MOFs): Coordinating imidazole nitrogen to metal ions.

Comparative Analysis with Structural Analogs

Property	1-[3-Chloro-4-(1H-imidazol-1-yl)phenyl]ethan-1-one	1-[3-(1H-imidazol-1-yl)phenyl]ethan-1-one
Molecular Formula	C$_{11}$H$_{9}$ClN$_{2}$O	C$_{11}$H$_{10}$N$_{2}$O
Molecular Weight	220.65 g/mol	186.21 g/mol
XLogP3	2.0	1.5
Hydrogen Bond Acceptors	2	2

The chloro substituent increases molecular weight by 34.44 g/mol and lipophilicity (ΔXLogP3 = +0.5), enhancing membrane permeability but reducing aqueous solubility.